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Compound of Interest

Compound Name: ETH 157

Cat. No.: B1223098

This guide provides immediate safety, handling, and disposal protocols for ETH 157, also
known as Sodium lonophore I, to ensure the safety of researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for minimizing exposure
risk and preventing environmental contamination.

Personal Protective Equipment (PPE)

The consistent and correct use of appropriate Personal Protective Equipment (PPE) is the
primary defense against exposure to ETH 157. The following table summarizes the
recommended PPE for handling this compound.
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Protection Category

Required PPE

Specifications and Best
Practices

Respiratory

NIOSH-approved Respirator
(e.g., N95 or higher)

Mandatory for all procedures
involving open handling of the
powder, such as weighing and
transferring. For high-risk
procedures or in the event of a
spill, a full-face respirator may

be necessary.[1]

Eye & Face

Safety Goggles and Face
Shield

Safety goggles are required at
all times within the laboratory.
[1] A face shield should be
worn over safety goggles
during powder handling to
protect against splashes and

airborne particles.[1]

Hand

Double Gloving with Chemical-

Resistant Gloves

Wear two pairs of nitrile or
neoprene gloves.[1] The outer
glove should be removed
immediately after handling the
compound, and the inner glove
should be removed upon
leaving the designated work
area. It is important to change

gloves frequently.[1]

Body

Disposable, Low-Permeability

Gown or Lab Coat

A disposable gown with a solid
front and tight-fitting cuffs is
preferred to prevent
contamination of personal
clothing.[1] If a reusable lab
coat is utilized, it must be
laundered regularly and should
not be worn outside of the

laboratory.[1]
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) Shoes must fully cover the feet
Closed-toe, Chemical- ] ]
Foot ] to provide adequate protection.
Resistant Shoes o

A product page for Sodium lonophore Il from a major supplier specifies the required PPE as
"Eyeshields, Gloves, type N95 (US)".

Operational and Disposal Plans
Handling Procedures

All handling of ETH 157 powder must be conducted within a certified chemical fume hood or a
ventilated balance enclosure to minimize inhalation exposure.

Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all
necessary equipment and reagents.

e Weighing the Compound:
o Place a lidded container on the balance and tare it.
o Carefully add the powdered ETH 157 to the container and securely close the lid.
o Record the weight.

e Preparing Stock Solutions:

o All manipulations for creating a stock solution must be performed within a chemical fume
hood or another approved containment device.

o Slowly add the solvent to the container with the powdered compound to avoid
aerosolization.

o ETH 157 is soluble in DMSO at a concentration of 100 mg/mL (ultrasonic assistance may
be needed).[2]
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Storage

ETH 157 powder should be stored at -20°C for up to 3 years. In solvent, it should be stored at
-80°C for up to 6 months or at -20°C for up to 1 month.[2]

Spill Management

In the event of a spill, evacuate the area and prevent entry. Wear the appropriate PPE,
including a respirator, before re-entering the area to clean the spill.

Spill Cleanup Procedure:

Cover the spill with an absorbent material suitable for chemical spills.

Carefully collect the absorbed material into a sealable, labeled hazardous waste container.

Decontaminate the spill area with an appropriate cleaning agent.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All waste containing ETH 157, including empty containers, contaminated PPE, and spill
cleanup materials, must be treated as hazardous waste.

Disposal Protocol:
o Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.
» Store hazardous waste in a secure, designated area away from general laboratory traffic.[1]

o Ensure all waste containers are properly sealed and labeled in accordance with institutional
and local regulations.

» Follow your institution's specific guidelines for the collection and disposal of chemical waste.

[1]

Visualized Workflows
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The following diagrams illustrate the key procedural workflows for safely handling ETH 157.

Safe Handling Workflow for ETH 157
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Caption: Workflow for the safe handling and preparation of ETH 157 solutions.

Disposal Workflow for ETH 157 Waste
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Caption: Procedure for the safe disposal of ETH 157-contaminated waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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